Cas no 2229152-77-4 (2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid
• CAS No: 2229152-77-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5846747
• PubChem ID: 165624471
• Update Time: 2025-06-09

2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(3-methoxy-2-methylphenyl)cyclopropyl]acetic acid
• EN300-1765408
• 2229152-77-4

• Inchi： 1S/C13H16O4/c1-8-9(4-3-5-10(8)17-2)13(6-7-13)11(14)12(15)16/h3-5,11,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： AXGLZAKSHMBXHJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC=C(C=2C)OC)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid

Professional Introduction to 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic Acid (CAS No: 2229152-77-4)

2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid, with the CAS number 2229152-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a hydroxyl group and a cyclopropyl moiety enhances its reactivity and interaction with biological targets. Additionally, the aromatic ring system with methoxy and methyl substituents plays a crucial role in modulating its pharmacokinetic behavior.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and exhibit anti-cancer properties. 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid has been identified as a promising candidate in this regard. Preliminary studies have suggested that this compound may interfere with key signaling cascades involved in inflammation and cancer progression.

One of the most intriguing aspects of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid is its potential to act as a dual inhibitor of both cyclooxygenase (COX) and lipoxygenase enzymes. These enzymes are critical in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, the compound may offer a novel approach to treating chronic inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid with various biological targets. These simulations have highlighted its potential as an antagonist for certain receptors involved in pain perception and immune response. This has opened up new avenues for designing more effective therapeutic agents.

The synthesis of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid presents several challenges due to its complex molecular architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate cyclic structures present in the molecule.

In vitro studies have demonstrated that 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid exhibits significant anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also shown promise in inhibiting the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmacokinetic profile of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid is another area of active research. Studies have indicated that this compound has good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. However, further studies are needed to understand its distribution, excretion, and any possible side effects.

The development of novel drug candidates often involves a multidisciplinary approach, combining insights from organic chemistry, biochemistry, pharmacology, and computational biology. The case of 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid exemplifies this collaborative effort, where researchers from different fields come together to explore its therapeutic potential.

In conclusion, 2-hydroxy-2-1-(3-methoxy-2-methylphenyl)cyclopropylacetic acid (CAS No: 2229152-77-4) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure, coupled with promising biological activities, makes it a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one hold great promise for addressing some of the most challenging diseases faced by humanity.